Cas no 898465-92-4 (Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]-)

• Product Name: Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]-
• CAS No: 898465-92-4
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 6621772
• PubChem ID: 18578052
• Update Time: 2025-07-16

Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]-
• AKOS024668850
• N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-imidazol-1-ylpropyl)oxamide
• F2670-0215
• 898465-92-4
• N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-[3-(1H-imidazol-1-yl)propyl]ethanediamide
• N1-(3-(1H-imidazol-1-yl)propyl)-N2-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

• Inchi： 1S/C19H23N5O3/c1-14(25)24-10-2-4-15-5-6-16(12-17(15)24)22-19(27)18(26)21-7-3-9-23-11-8-20-13-23/h5-6,8,11-13H,2-4,7,9-10H2,1H3,(H,21,26)(H,22,27)
• InChI Key： ZIFASRAEHYJOMW-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NCCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 369.18008961g/mol
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 11.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]-

Comprehensive Analysis of Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]- (CAS No. 898465-92-4)

In the rapidly evolving field of medicinal chemistry, Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]- (CAS 898465-92-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a tetrahydroquinoline core with an imidazole-containing side chain, making it a versatile candidate for research in targeted therapies. Its acetylated quinoline moiety and propyl-linked imidazole group contribute to its distinctive physicochemical properties, which are currently under investigation for various biomedical applications.

The growing demand for small-molecule modulators in drug discovery has placed compounds like CAS 898465-92-4 at the forefront of pharmaceutical research. Recent studies suggest that its dual-functional structure may interact with specific biological targets, aligning with current trends in precision medicine and personalized therapeutics. Researchers are particularly interested in its potential role as a molecular scaffold for developing novel compounds with improved bioavailability and target selectivity.

From a synthetic chemistry perspective, the preparation of Ethanediamide derivatives requires careful optimization of reaction conditions. The presence of both amide linkages and heterocyclic systems in this compound presents interesting challenges for synthetic chemists. Recent publications have highlighted innovative approaches to constructing similar quinoline-imidazole hybrids, which are gaining attention in the development of next-generation pharmaceutical agents.

Analytical characterization of 898465-92-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability profile under various conditions has become a topic of particular interest, especially in the context of formulation development. These studies are crucial for understanding its potential applications in therapeutic areas that require compounds with specific pharmacokinetic properties.

The scientific community's interest in CAS 898465-92-4 reflects broader trends in chemical biology and drug discovery. As researchers continue to explore its structure-activity relationships, this compound may serve as a valuable tool for investigating new biological pathways. Its modular design allows for systematic modifications, making it an attractive subject for medicinal chemistry optimization projects aimed at addressing unmet medical needs.

Ongoing research into Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]- is contributing to our understanding of molecular recognition processes in biological systems. The compound's ability to potentially interact with multiple protein targets makes it particularly relevant in the era of polypharmacology, where multi-target drugs are increasingly recognized as valuable therapeutic options.

Quality control standards for 898465-92-4 have become more stringent as its potential applications expand. Analytical methods development for this compound must account for its complex structure, including the tetrahydroquinoline and imidazole moieties. These efforts support the growing need for highly characterized research compounds in academic and industrial laboratories worldwide.

The future research directions for CAS 898465-92-4 may include detailed investigations of its metabolic stability and potential drug-drug interactions. As the pharmaceutical industry places greater emphasis on ADME properties early in the drug discovery process, compounds with well-characterized profiles like this one are becoming increasingly valuable. Its structural features suggest potential for further optimization to enhance desired biological activities while minimizing off-target effects.

In conclusion, Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-[3-(1H-imidazol-1-yl)propyl]- represents an important example of modern medicinal chemistry innovation. Its unique combination of structural elements and potential biological activities positions it as a compound worthy of continued investigation. As research progresses, we anticipate new insights into its applications and mechanisms of action, contributing to the advancement of targeted therapeutic strategies.